4-bromo-N'-[(2,3-dimethoxybenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-bromophenyl)methylidene]amino] 2,3-dimethoxybenzoate
• InChI: InChI=1S/C16H15BrN2O4/c1-21-13-5-3-4-12(14(13)22-2)16(20)23-19-15(18)10-6-8-11(17)9-7-10/h3-9H,1-2H3,(H2,18,19)
• InChI Key: XKFHPDXSUMEWDH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)ON=C(C2=CC=C(C=C2)Br)N
• Isomeric SMILES: COC1=CC=CC(=C1OC)C(=O)O/N=C(/C2=CC=C(C=C2)Br)\N
• Molecular Formula: C16H15BrN2O4
• Molecular Weight: 379.20 g/mol

Description

4-bromo-N'-[(2,3-dimethoxybenzoyl)oxy]benzenecarboximidamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known for its unique properties and has been used in several studies to understand its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-bromo-N'-[(2,3-dimethoxybenzoyl)oxy]benzenecarboximidamide is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes such as tyrosine kinases and phosphodiesterases. It can also inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-N'-[(2,3-dimethoxybenzoyl)oxy]benzenecarboximidamide have been studied extensively. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. It can also reduce the production of pro-inflammatory cytokines and inhibit the activity of certain enzymes. In addition, this compound has been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-bromo-N'-[(2,3-dimethoxybenzoyl)oxy]benzenecarboximidamide in lab experiments is its ability to inhibit the activity of certain enzymes and reduce the production of pro-inflammatory cytokines. This makes it a useful tool for studying the role of these enzymes and cytokines in various biological processes. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that this compound can be toxic to certain cells at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for the study of 4-bromo-N'-[(2,3-dimethoxybenzoyl)oxy]benzenecarboximidamide. One direction is to further investigate its mechanism of action and identify its molecular targets. This can help in the development of new drugs that target these molecular targets. Another direction is to study its potential applications in other fields such as neurodegenerative diseases and autoimmune disorders. Overall, the study of 4-bromo-N'-[(2,3-dimethoxybenzoyl)oxy]benzenecarboximidamide has the potential to contribute significantly to the development of new drugs and therapies for various diseases.

Synthesis Methods

The synthesis of 4-bromo-N'-[(2,3-dimethoxybenzoyl)oxy]benzenecarboximidamide involves the reaction of 4-bromo-1,2-phenylenediamine with 2,3-dimethoxybenzoyl chloride in the presence of triethylamine. The resulting product is then treated with chloroform and hydrochloric acid to obtain the final product. This synthesis method has been used in several studies, and the purity of the compound has been confirmed using various analytical techniques such as NMR and HPLC.

Scientific Research Applications

4-bromo-N'-[(2,3-dimethoxybenzoyl)oxy]benzenecarboximidamide has been used in various scientific research applications. One of its potential applications is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells in vitro. It has also been used in the development of new anti-inflammatory drugs due to its ability to inhibit the production of pro-inflammatory cytokines.